Cas no 122063-39-2 (Ethanone,1-[2-[2-[4-[[4-(acetyloxy)butyl]ethylamino]-2-methylphenyl]diazenyl]-5-nitro-3-thienyl]-)

• Product Name: Ethanone,1-[2-[2-[4-[[4-(acetyloxy)butyl]ethylamino]-2-methylphenyl]diazenyl]-5-nitro-3-thienyl]-
• CAS No: 122063-39-2
• MF: C₂₁H₂₆N₄O₅S
• MW: 446.519943714142
• CID: 133468
• PubChem ID: 15333301
• Update Time: 2025-04-19

Ethanone,1-[2-[2-[4-[[4-(acetyloxy)butyl]ethylamino]-2-methylphenyl]diazenyl]-5-nitro-3-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2-[2-[4-[[4-(acetyloxy)butyl]ethylamino]-2-methylphenyl]diazenyl]-5-nitro-3-thienyl]-
• 4-[4-[(3-acetyl-5-nitrothiophen-2-yl)diazenyl]-N-ethyl-3-methylanilino]butyl acetate
• Ethanone, 1-2-4-4-(acetyloxy)butylethylamino-2-methylphenylazo-5-nitro-3-thienyl-
• Ethanone,1-[2-[2-[4-[[4-(acetyloxy)butyl]ethylamino]-2-methylphenyl]diazenyl]-5-nitro-3-thieny...
• 4-[{4-[(E)-(3-Acetyl-5-nitrothiophen-2-yl)diazenyl]-3-methylphenyl}(ethyl)amino]butyl acetate
• 1-[2-[2-[4-[[4-(Acetyloxy)butyl]ethylamino]-2-methylphenyl]diazenyl]-5-nitro-3-thienyl]ethanone
• SCHEMBL1097308
• DTXSID60571645
• 122063-39-2

• Inchi： 1S/C21H26N4O5S/c1-5-24(10-6-7-11-30-16(4)27)17-8-9-19(14(2)12-17)22-23-21-18(15(3)26)13-20(31-21)25(28)29/h8-9,12-13H,5-7,10-11H2,1-4H3/b23-22+
• InChI Key： GIGDKBCDRFBZHW-GHVJWSGMSA-N
• SMILES： S1C(=CC(C(C)=O)=C1/N=N/C1C=CC(=CC=1C)N(CC)CCCCOC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 446.16258
• Monoisotopic Mass: 446.16239112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 114.47